Cas no 54029-74-2 (1,2-Benzenediamine, 4-[(4-methylphenyl)thio]-)

1,2-Benzenediamine, 4-[(4-methylphenyl)thio]- structure
54029-74-2 structure
Product Name:1,2-Benzenediamine, 4-[(4-methylphenyl)thio]-
CAS No:54029-74-2
MF:C13H14N2S
MW:230.328661441803
CID:355742
PubChem ID:20362821
Update Time:2025-04-19

1,2-Benzenediamine, 4-[(4-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediamine, 4-[(4-methylphenyl)thio]-
    • 4-(4-methylphenyl)sulfanylbenzene-1,2-diamine
    • 1,2-diamino-4-(p-methylphenylthio)benzene
    • 54029-74-2
    • 1,2-diamino-4-(p-methylphenylthio) benzene
    • 1,2-diamino-4-(p-methylthiophenoxy)-benzene
    • XZTAIJANGXIZIF-UHFFFAOYSA-N
    • 1,2-diamino-4-(p-methylphenylthio)-benzene
    • DTXSID40606085
    • SCHEMBL11630774
    • 4-[(4-Methylphenyl)sulfanyl]benzene-1,2-diamine
    • Inchi: 1S/C13H14N2S/c1-9-2-4-10(5-3-9)16-11-6-7-12(14)13(15)8-11/h2-8H,14-15H2,1H3
    • InChI Key: XZTAIJANGXIZIF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)C1=CC=C(C(=C1)N)N

Computed Properties

  • Exact Mass: 230.08792
  • Monoisotopic Mass: 230.08776963g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 77.3Ų

Experimental Properties

  • PSA: 52.04
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